Cas no 115730-36-4 (1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R-trans)- (9CI))

• Product Name: 1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R-trans)- (9CI)
• CAS No: 115730-36-4
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 130890
• PubChem ID: 14029958
• Update Time: 2025-04-19

1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedicarboxylicacid, 1-amino-, (1R-trans)- (9CI)
• (1R,2S,8aR)-1,2-dihydroxy-hexahydroindolizin-3(5H)-one
• (1R,2S,8aR)-Hexahydro-1,2-dihydroxy-3(2H)-indolizinone
• (1'R,3'aR,4'aR,8'aR,9'S,9'aS)-decahydro-1'-methyl-3'-oxo-spiro[1,3-dioxolane-2,6'(3'H)-naphtho[2,3-c]furan]-9'-carboxylic acid
• (1R,3R)-3-hydroxy-cyclopentanecarboxylic acid benzyl ester
• (1R,3R)-cis-1-amino-1,3-cyclohexanedicarboxylic acid
• 3-Oxo-(-)-lentiginosine
• A,2
• A,8a
• CTK8E9690
• FT-0673430
• (1R,3S)-1-Aminocyclohexane-1,3-dicarboxylic acid
• 115730-36-4
• 1,3-Cyclohexanedicarboxylicacid,1-amino-,(1R-trans)-(9CI)

• Inchi： 1S/C8H13NO4/c9-8(7(12)13)3-1-2-5(4-8)6(10)11/h5H,1-4,9H2,(H,10,11)(H,12,13)/t5-,8+/m0/s1
• InChI Key： FOJYRYZUTAPBAJ-YLWLKBPMSA-N
• SMILES： OC([C@]1(CCC[C@H](C(=O)O)C1)N)=O

Computed Properties

• Exact Mass: 187.08400
• Monoisotopic Mass: 187.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -2.8

Experimental Properties

• PSA: 100.62000
• LogP: 0.74360